Cas no 130351-59-6 (2,4(1H,3H)-Pyrimidinedione,1-[3-deoxy-3-(hydroxymethyl)-b-D-arabinofuranosyl]-5-iodo-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[3-deoxy-3-(hydroxymethyl)-b-D-arabinofuranosyl]-5-iodo-
• CAS No: 130351-59-6
• MF: C₁₀H₁₃IN₂O₆
• MW: 384.124495267868
• CID: 164277
• PubChem ID: 452410
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[3-deoxy-3-(hydroxymethyl)-b-D-arabinofuranosyl]-5-iodo- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[3-deoxy-3-(hydroxymethyl)-b-D-arabinofuranosyl]-5-iodo-
• 1-[(2R,3S,4S,5S)-3-hydroxy-4,5-bis(hydroxymethyl)oxolan-2-yl]-5-iodopyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 1-(3-deoxy-3-(hydroxymethyl)-beta-D-arabinofuranosyl)-5-iodo-
• 2,4(1H,3H)-Pyrimidinedione, 1-[3-deoxy-3-(hydroxymethyl)-.beta.-D-arabinofuranosyl]-5-iodo-
• 3'-Hydroxymethyl Ara-5-I-U
• 1-[(2R,3S,4S,5S)-3-hydroxy-4,5-bis(hydroxymethyl)tetrahydrofuran-2-yl]-5-iodo-pyrimidine-2,4-dione
• DTXSID10156461
• 130351-59-6
• 1-(2,3-Dideoxy-3-C-(hydroxymethyl)-beta-D-arabino-pentofuranosyl-5-iodouracil
• 1-(2,3-Dideoxy-3-C-(hydroxymethyl)-.beta.-D-arabino-pentofuranosyl-5-iodouracil

• Inchi： 1S/C10H13IN2O6/c11-5-1-13(10(18)12-8(5)17)9-7(16)4(2-14)6(3-15)19-9/h1,4,6-7,9,14-16H,2-3H2,(H,12,17,18)/t4-,6-,7+,9-/m1/s1
• InChI Key： ZJGWDASYLQGBSF-AIKLKQDHSA-N
• SMILES： IC1C(NC(N(C=1)[C@H]1[C@H]([C@H](CO)[C@@H](CO)O1)O)=O)=O

Computed Properties

• Exact Mass: 383.98183g/mol
• Monoisotopic Mass: 383.98183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 119Ų